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Compound of Interest

Compound Name: Oxiglutatione

Cat. No.: B1684326

For researchers and scientists engaged in drug development and other laboratory applications,
the proper handling and disposal of chemical compounds are paramount to ensuring a safe
and compliant operational environment. This guide provides essential, step-by-step procedures
for the safe management and disposal of oxiglutatione, also known as oxidized glutathione.

Immediate Safety and Handling Protocols

Before commencing any procedure involving oxiglutatione, it is crucial to be familiar with the
necessary safety and handling precautions to minimize exposure risks.

Personal Protective Equipment (PPE): A comprehensive risk assessment of the specific
procedures should guide the selection of appropriate PPE. Standard laboratory PPE for
handling oxiglutatione includes:

o Eye and Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH
standards should be worn.[1]

o Skin Protection: Chemical-resistant gloves, such as nitrile rubber, must be worn and
inspected for integrity before each use. A lab coat or other protective clothing is necessary to
prevent skin contact.[1][2]

» Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is generally not required. However, if a risk assessment indicates the potential for
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dust or aerosol inhalation, a NIOSH-approved N100 (US) or P3 (EN 143) particle respirator
should be used.[1]

Engineering Controls and Storage:

e Work should be conducted in a well-ventilated area, and emergency eyewash stations and
safety showers must be readily accessible.[1][2]

» Store oxiglutatione in a tightly closed container in a cool, dry place, protected from light and
moisture.[1][3] Many forms require refrigeration between 2°C and 8°C (36°F to 46°F).[1] It
should be stored away from incompatible materials, particularly strong oxidizing agents.[1][2]

Quantitative Safety Data

The following table summarizes the available quantitative safety data for oxiglutatione.

Parameter Value Notes
OSHA PEL (Permissible As TWA (Time-Weighted
o 15 mg/m3
Exposure Limit) Average) for total dust.[1]
ACGIH TLV (Threshold Limit As TWA for inhalable particles.
10 mg/m3
Value) [1]
LD50 Oral (Rat) > 5,000 mg/kg Acute oral toxicity.[1]
LD50 Oral (Mouse) 5,000 mg/kg Acute oral toxicity.[1][4]

Oxiglutatione Disposal Protocol

The primary and recommended method for the disposal of laboratory-grade oxiglutatione is
through a licensed professional waste disposal service.[2] This ensures that the chemical is
managed in an environmentally responsible and compliant manner.

Step 1: Waste Collection and Segregation

» Collect waste oxiglutatione and any contaminated materials (e.g., gloves, weighing papers,
wipes) in a suitable, closed, and clearly labeled container.[1][2]
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» Do not mix oxiglutatione waste with other chemical waste streams to avoid unintended
reactions.[2]

Step 2: Handling of Empty Containers

o Empty containers that held oxiglutatione should be treated as the unused product and
disposed of accordingly.[1][2] They should not be discarded in the regular trash.[2]

o Completely emptied packages may be recycled if local regulations permit.
Step 3: Accidental Spill Management In the event of a spill, follow these procedures:

o Evacuate and Ventilate: For large spills, evacuate the immediate area and ensure adequate
ventilation.[2]

o Utilize PPE: Wear the appropriate personal protective equipment before attempting to clean
the spill.[2]

o Containment and Cleanup: For dry spills, use dry cleanup procedures to avoid generating
dust.[1][2] Carefully sweep or vacuum the material and place it into a suitable, labeled
container for disposal.[1][3]

o Decontamination: Thoroughly clean the spill area.[2]
Step 4: Professional Disposal

» Arrange for the collection of the segregated oxiglutatione waste by a licensed chemical
waste disposal company.[2]

» Provide the waste disposal service with accurate information about the waste material,
including the Safety Data Sheet (SDS) if requested.[2]

Prohibited Disposal Methods:
e Do not dispose of oxiglutatione in the regular trash.[2]

e Do not flush oxiglutatione down the drain or into the sewer system, as this can lead to
water contamination.[1][2]
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Disposal Workflow Diagram
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Caption: Logical workflow for the proper disposal of oxiglutatione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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